1-(Chlorodifluoromethyl)-4-(dichlorofluoromethyl)benzene
Overview
Description
1-(Chlorodifluoromethyl)-4-(dichlorofluoromethyl)benzene is a useful research compound. Its molecular formula is C8H4Cl3F3 and its molecular weight is 263.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Efficient Synthesis : An efficient method for the synthesis of p-bis-(chlorodifluoromethyl)benzene through selective, high-yield partial fluorination of p-bis-(trichloromethyl)benzene was developed. This process involves warming a slurry of the starting material in anhydrous HF, containing a small quantity of inert solvent like 1,2-dichloroethane, highlighting a pathway to synthesize derivatives of the target compound under mild conditions (Dolbier, Jian-Xin Duan, & X. Rong, 2007).
Applications in Chemical Research
Corrosion Inhibition : New 1,2,3-triazole derivatives of uracil and thymine, synthesized from derivatives including 1-(azidomethyl)-4-chlorobenzene, showed potential inhibitory activity against acidic corrosion of steels. This application demonstrates the compound's relevance in developing corrosion inhibitors, which can extend the life of metal components in various industrial applications (Negrón-Silva et al., 2013).
Contribution to Material Science
Advanced Materials Synthesis : The synthesis of 1,2-bis(trimethylsilyl)benzene, a precursor for efficient benzyne precursors and luminescent π-conjugated materials, was improved using Rieke-magnesium or the entrainment method from 1,2-dibromobenzene. This method, which avoids the use of carcinogenic solvents and operates under milder conditions, opens new avenues for the creation of materials with specific optical properties (Lorbach, Reus, Bolte, Lerner, & Wagner, 2010).
Safety and Hazards
Properties
IUPAC Name |
1-[chloro(difluoro)methyl]-4-[dichloro(fluoro)methyl]benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl3F3/c9-7(10,12)5-1-3-6(4-2-5)8(11,13)14/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNLAZLNVKVRNSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)Cl)C(F)(Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl3F3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90346782 |
Source
|
| Record name | 1-[Chloro(difluoro)methyl]-4-[dichloro(fluoro)methyl]benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90346782 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
13947-95-0 |
Source
|
| Record name | 1-[Chloro(difluoro)methyl]-4-[dichloro(fluoro)methyl]benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90346782 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
